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An In-depth Technical Guide to the Natural Occurrence of S-Methyl Hexanethioate in Foods

Abstract
S-Methyl hexanethioate is a volatile sulfur compound that plays a significant role in the aroma

profiles of a diverse range of food products. Its potent and complex sensory characteristics,

which include fruity, cheesy, and sulfurous notes, make it a key contributor to the desirable

flavors of many foods, but also a potential source of off-flavors. This technical guide provides a

comprehensive overview of the natural occurrence of S-Methyl hexanethioate in foods, its

physicochemical and sensory properties, and the biosynthetic and chemical pathways leading

to its formation. Furthermore, this guide details state-of-the-art analytical methodologies for the

extraction, identification, and quantification of S-Methyl hexanethioate in complex food

matrices. Factors influencing its concentration in foods, such as microbial activity, food

processing, and storage conditions, are also discussed. This document is intended for

researchers, scientists, and professionals in the fields of food science, flavor chemistry, and

drug development who require a deep technical understanding of this important flavor

compound.
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Physicochemical and Sensory Properties of S-
Methyl Hexanethioate
S-Methyl hexanethioate, a thioester, possesses distinct physicochemical properties that

influence its volatility and interaction with food matrices. A summary of these properties is

presented in the table below.

Property Value Reference

Molecular Formula C7H14OS [1]

Molecular Weight 146.25 g/mol [1]

Appearance Colorless to pale yellow liquid [1][2]

Boiling Point
120-122 °C at 0.00 mm Hg;

167-168 °C at 760 mm Hg
[2][3]

Flash Point 60 °C (140 °F) [2]

Solubility

Soluble in alcohol and oils;

water solubility of 1066 mg/L at

25°C (estimated)

[1][2][3]

FEMA Number 3862 [1]

From a sensory perspective, S-Methyl hexanethioate is characterized by a complex and

potent aroma. Its odor profile is described with a variety of terms, including fruity, ethereal,

green, tropical, cabbage, cheesy, and rancid.[3] The perceived aroma is highly dependent on

its concentration. At very low levels, it can impart desirable fruity and tropical notes, while at

higher concentrations, the cheesy and cabbage-like aromas become more prominent.[3][4] The

odor threshold of S-Methyl hexanethioate in water is remarkably low, at 0.3 parts per billion,

highlighting its significant impact on food flavor even at trace concentrations.[3] Sensory

evaluations have specifically noted "green" and "fruity" characteristics, as well as a "cheesy"

attribute that is common among S-methyl thioesters with a 2-6 carbon chain length.[5]
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S-Methyl hexanethioate has been identified as a naturally occurring volatile compound in a

variety of food products, where it contributes to their characteristic aromas. The table below

summarizes its presence in different foods.

Food Category Specific Food Reference

Fruits

Durian (Durio zibethinus),

Guava, Passion fruit,

Pineapple, Grapefruit

[1][2][3]

Vegetables Mushroom [2][3]

Beverages Beer, Hop oil [2][4]

Dairy Products
Cheese (especially

Camembert)
[3][5]

In fruits like durian, passion fruit, and pineapple, S-Methyl hexanethioate contributes to the

complex and often pungent tropical aroma profile.[1][2][3] In the realm of fermented products, it

is found in certain types of cheese, where it is associated with the characteristic "cheesy"

notes, particularly in Camembert.[3][5] Its presence in beer and hop oil suggests that it can be

introduced during the brewing process, potentially influencing the final flavor of the beer with

"cabbagy" or "rubbery" off-notes at higher concentrations.[2][4]

Biosynthesis and Formation Pathways of S-Methyl
Hexanethioate
The formation of S-Methyl hexanethioate in foods can occur through both enzymatic and non-

enzymatic pathways, primarily involving microbial metabolism and chemical reactions during

processing and storage.

Microbial Biosynthesis
Microorganisms play a pivotal role in the production of S-Methyl hexanethioate, particularly in

fermented foods like cheese. Certain bacteria, such as Brevibacterium antiquum and

Brevibacterium aurantiacum, are capable of synthesizing S-methyl thioesters from precursors

like short-chain fatty acids and branched-chain amino acids.[6] For instance, L-leucine can be
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catabolized to produce a variety of S-methyl thioesters, including S-methyl thioisovalerate, S-

methyl thioacetate, and S-methyl thioisobutyrate.[6]

The proposed pathway for the formation of S-Methyl hexanethioate and other S-methyl

thioesters from L-leucine in Brevibacterium is illustrated in the diagram below. This process

involves the initial transamination of the amino acid, followed by a series of enzymatic

conversions that generate acyl-CoA intermediates, which then react with methanethiol to form

the corresponding S-methyl thioester.[6]
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Caption: Postulated microbial biosynthetic pathway of S-Methyl hexanethioate.

In the fungus Geotrichum candidum, the synthesis of short-chain S-methyl thioesters has also

been observed.[7] While the formation of S-methyl thioacetate appears to be at least partially

enzymatic, involving acetyl-CoA and methanethiol as substrates, the synthesis of longer-chain

thioesters like S-Methyl hexanethioate from their corresponding acyl-CoA precursors is

suggested to be primarily a spontaneous chemical reaction.[7]

Formation in Plants
While the presence of S-Methyl hexanethioate is reported in plants like hops and durian, the

specific biosynthetic pathways are not as well-elucidated as in microbes.[1] It is likely that the

formation involves the methylation of a hexanethioic acid precursor, with S-adenosyl-

methionine (SAM)-dependent methyltransferases being potential key enzymes in this process,

as they are widely involved in the methylation of various natural products.[8] The precursor,

hexanethioic acid, could arise from fatty acid metabolism.

Formation During Food Processing
Thermal processing can lead to the formation of various volatile sulfur compounds. In Brassica

vegetables, for example, heating can cause the degradation of S-methyl-L-cysteine sulfoxide

(SMCSO) to form compounds like dimethyl trisulfide and dimethyl disulfide.[9] While the direct

formation of S-Methyl hexanethioate through this specific pathway is not explicitly stated, it

highlights the potential for heat-induced reactions involving sulfur-containing precursors to

generate a variety of volatile sulfur compounds, which could include thioesters in the presence

of suitable acyl donors. The reaction between methanethiol (a degradation product of

methionine) and activated forms of hexanoic acid (like acyl-CoA or other esters) during

processing is a plausible route for the formation of S-Methyl hexanethioate.

Analytical Methodologies for the Determination of S-
Methyl Hexanethioate
The accurate identification and quantification of S-Methyl hexanethioate in complex food

matrices require sophisticated analytical techniques due to its high volatility and often low

concentration. Gas chromatography (GC) coupled with a suitable detector is the method of

choice.
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Detailed Experimental Protocol
The following is a generalized step-by-step protocol for the analysis of S-Methyl
hexanethioate in a food sample:

Sample Preparation and Homogenization:

A representative sample of the food is obtained and homogenized to ensure uniformity.

For solid samples, this may involve grinding or blending. Liquid samples may be used

directly or after dilution.

Extraction of Volatile Compounds:

Solid-Phase Microextraction (SPME): A fused silica fiber coated with a suitable stationary

phase (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS) is

exposed to the headspace of the homogenized sample, which may be gently heated to

promote volatilization. The volatile compounds, including S-Methyl hexanethioate, adsorb

to the fiber.

Gas Chromatographic Separation:

The SPME fiber is inserted into the heated injection port of a gas chromatograph, where

the adsorbed analytes are thermally desorbed onto the analytical column.

A capillary column with a non-polar or medium-polarity stationary phase (e.g., DB-5ms,

DB-Wax) is typically used for the separation of volatile compounds.

The oven temperature is programmed to ramp up gradually to ensure good separation of

the analytes based on their boiling points and affinities for the stationary phase.

Detection and Identification:

Mass Spectrometry (MS): As the separated compounds elute from the GC column, they

enter the mass spectrometer, where they are ionized and fragmented. The resulting mass

spectrum provides a unique fingerprint for each compound, allowing for its identification by

comparison to a spectral library (e.g., NIST).
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Sulfur Chemiluminescence Detector (SCD): For selective and sensitive detection of sulfur-

containing compounds, an SCD can be used. This detector provides an equimolar

response to sulfur atoms, which simplifies quantification.

Quantification:

An internal standard (a known amount of a compound not naturally present in the sample,

often a deuterated analog) is added to the sample before extraction to correct for

variations in extraction efficiency and injection volume.

A calibration curve is constructed by analyzing a series of standards containing known

concentrations of S-Methyl hexanethioate. The concentration in the sample is then

determined by comparing its peak area (or area ratio to the internal standard) to the

calibration curve.

The following diagram illustrates the general analytical workflow for the determination of S-
Methyl hexanethioate in food samples.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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